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molecular formula C8H9N3O3 B8812079 3-Methoxy-4-nitrobenzimidamide CAS No. 878156-44-6

3-Methoxy-4-nitrobenzimidamide

Cat. No. B8812079
M. Wt: 195.18 g/mol
InChI Key: DFVWAEYKVLCDCG-UHFFFAOYSA-N
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Patent
US07521457B2

Procedure details

99 ml (99 mmol) lithium-bis-trimethylsilylamide solution (1 mol/l in THF) are diluted with 640 ml THF, cooled to 10° C. and combined with 8.3 g (46.591 mmol) 3-methoxy-4-nitro-benzonitrile. The reaction mixture is stirred for 10 min at 20° C. The mixture is cooled to 0° C. and combined with 80 ml 3 N hydrochloric acid. The reaction mixture is evaporated down in vacuo and extracted with water and ethyl acetate. The aqueous phase is adjusted to pH 14 with 3 N sodium hydroxide solution. The product is then suction filtered.
Name
lithium bis-trimethylsilylamide
Quantity
99 mL
Type
reactant
Reaction Step One
Name
Quantity
640 mL
Type
solvent
Reaction Step One
Quantity
8.3 g
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
[Li].C[Si]([N-:6][Si](C)(C)C)(C)C.[CH3:11][O:12][C:13]1[CH:14]=[C:15]([CH:18]=[CH:19][C:20]=1[N+:21]([O-:23])=[O:22])[C:16]#[N:17].Cl>C1COCC1>[CH3:11][O:12][C:13]1[CH:14]=[C:15]([CH:18]=[CH:19][C:20]=1[N+:21]([O-:23])=[O:22])[C:16]([NH2:6])=[NH:17] |f:0.1,^1:0|

Inputs

Step One
Name
lithium bis-trimethylsilylamide
Quantity
99 mL
Type
reactant
Smiles
[Li].C[Si](C)(C)[N-][Si](C)(C)C
Name
Quantity
640 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
Quantity
8.3 g
Type
reactant
Smiles
COC=1C=C(C#N)C=CC1[N+](=O)[O-]
Step Three
Name
Quantity
80 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
10 °C
Stirring
Type
CUSTOM
Details
The reaction mixture is stirred for 10 min at 20° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture is cooled to 0° C.
CUSTOM
Type
CUSTOM
Details
The reaction mixture is evaporated down in vacuo
EXTRACTION
Type
EXTRACTION
Details
extracted with water and ethyl acetate
FILTRATION
Type
FILTRATION
Details
suction filtered

Outcomes

Product
Details
Reaction Time
10 min
Name
Type
Smiles
COC=1C=C(C(=N)N)C=CC1[N+](=O)[O-]

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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